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Compound of Interest

Compound Name: Crotonophenone

CAS No.: 35845-66-0

Cat. No.: B3023600

Get Quote

In the fast-paced environments of research and drug development, the lifecycle of a chemical

reagent extends far beyond its use on the bench. The final step, proper disposal, is a critical

determinant of laboratory safety, environmental responsibility, and regulatory compliance. This

guide provides a comprehensive, technically grounded protocol for the disposal of

crotonophenone (CAS No. 495-41-0), moving beyond a simple checklist to explain the

causality behind each procedural step. Our objective is to empower you, our scientific

colleagues, to manage this process with the highest degree of safety and scientific integrity.

Section 1: Hazard Identification and Risk
Assessment: The Foundation of Safe Disposal
Before any disposal procedure can be initiated, a thorough understanding of the subject

chemical's intrinsic hazards is paramount. Crotonophenone, an aromatic ketone, possesses a

specific risk profile that directly informs its handling and disposal requirements.[1][2][3]

Table 1: Physical and Chemical Properties of Crotonophenone
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Property Value Source

CAS Number 495-41-0 [4]

Molecular Formula C₁₀H₁₀O [4][5]

Appearance Liquid [4]

Boiling Point ~225.7 °C at 760 mmHg [4]

Flash Point ~86.3 °C [4]

| Classification | Combustible Liquid | |

The hazard profile, as defined by the Globally Harmonized System (GHS), dictates the

necessary precautions for handling and the legal requirements for disposal.

Table 2: GHS Hazard Classification for Crotonophenone

Classification Hazard Statement
Precautionary Statements
(Selected)

Acute Toxicity, Oral

(Category 4)

H302: Harmful if
swallowed

P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product.

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Aquatic Hazard, Acute

(Category 3)
H402: Harmful to aquatic life

P273: Avoid release to the

environment.
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Data sourced from representative Safety Data Sheets (SDS) for aromatic ketones.

The key takeaways from this initial assessment are:

Health Hazards: The primary risks are ingestion and serious eye irritation.

Physical Hazards: Its combustible nature requires that it be kept away from heat and ignition

sources.

Environmental Hazards: It is harmful to aquatic life, making indiscriminate disposal,

particularly down the drain, unacceptable.

Section 2: The Core Disposal Directive: Mandate for
Professional Waste Management
The single most critical directive for the disposal of crotonophenone is that it must be

managed as hazardous chemical waste. Under no circumstances should it be disposed of via

the sanitary sewer system or in regular solid waste.

The chemical stability of the ketone functional group makes it resistant to simple oxidation or

neutralization techniques that might be applicable to other chemical classes like aldehydes or

acids.[6][7][8] Attempting on-site chemical treatment without a validated and approved protocol

is not only dangerous—potentially creating more hazardous byproducts—but also a violation of

environmental regulations such as the Resource Conservation and Recovery Act (RCRA) in the

United States.[9]

Therefore, the only acceptable disposal pathway is through your institution's Environmental

Health & Safety (EHS) office or a licensed hazardous waste management contractor.[10] These

organizations are equipped with the necessary permits and high-temperature incineration

facilities to destroy the compound in an environmentally sound and legally compliant manner.

[11][12]

Section 3: On-Site Waste Accumulation and
Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b3023600/docs?utm_src=pdf-body#a-senior-application-scientist-s-guide-to-the-proper-disposal-of-crotonophenone
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Aldehydes_and_Ketones/Reactivity_of_Aldehydes_and_Ketones/Oxidation_of_Aldehydes_and_Ketones
https://www.chemguide.co.uk/organicprops/carbonyls/oxidation.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.03%3A_Oxidation_of_Aldehydes_and_Ketones
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://pdf.benchchem.com/155/Safe_Disposal_of_Acetophenone_2_4_Dinitrophenylhydrazone_A_Procedural_Guide.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=30001SPH.TXT
https://pubmed.ncbi.nlm.nih.gov/17113623/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023600?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following step-by-step protocol details the procedures for safely accumulating

crotonophenone waste within the laboratory prior to its collection by EHS.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Causality: To mitigate the risks of eye irritation and incidental skin contact.

Procedure: Before handling any waste, wear nitrile gloves, chemical splash goggles, and a

flame-resistant lab coat.

Step 2: Segregate the Waste Stream

Causality: To prevent unintended chemical reactions and to simplify the final disposal

process, which is often categorized by chemical class.

Procedure: Designate a specific waste container for crotonophenone and other non-

halogenated organic solvents and solutes. Do not mix this waste with aqueous waste,

halogenated organic waste, or strong oxidizers.

Step 3: Select and Label the Waste Container

Causality: To ensure safe containment and provide clear hazard communication for all

laboratory personnel and waste handlers.

Procedure:

Select a container made of a compatible material (the original manufacturer's bottle or a

clean, borosilicate glass bottle is ideal) with a secure, screw-top cap.[13]

Affix a hazardous waste tag provided by your institution's EHS office to the container

before adding the first drop of waste.

Clearly write "Hazardous Waste," the full chemical name "Crotonophenone," and list all

other components of the waste solution. Indicate the relevant hazards (e.g.,

"Combustible," "Irritant").

Step 4: Manage Contaminated Labware and Materials
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Causality: Any item that comes into contact with crotonophenone is considered hazardous

waste.

Procedure: Disposable items such as contaminated gloves, weighing papers, and paper

towels should be collected in a sealed plastic bag and placed in a designated solid

hazardous waste container. Contaminated silica gel from chromatography should be

collected in a separate, clearly labeled solid waste container.

Step 5: Immediate Response to Small Spills

Causality: To contain and collect hazardous material promptly and safely.

Procedure:

Alert personnel in the immediate area.

Wearing your full PPE, cover the spill with an inert absorbent material such as vermiculite,

sand, or a chemical spill pillow.

Using non-sparking tools, carefully scoop the absorbent material into a designated

container for solid hazardous waste.[10]

Wipe the area with a solvent-soaked towel (e.g., ethanol or acetone) and place the towel

in the hazardous waste container.

Report the spill to your laboratory supervisor and EHS.

Section 4: The Disposal Workflow: A Logical
Framework
The following diagram illustrates the decision-making process for managing crotonophenone
waste from point of generation to final hand-off.
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Generation of Crotonophenone Waste

Identify Waste Form

Pure Liquid or Solution in
Non-Halogenated Solvent

Liquid

Contaminated Solid Waste
(e.g., Gloves, Silica Gel, Absorbent)

Solid

Empty Original Container

Container

Collect in a labeled, compatible
liquid waste container.

Collect in a labeled, compatible
solid waste container.

Triple-rinse with a suitable solvent
(e.g., acetone). Collect rinsate as

hazardous liquid waste.

Store container in designated
Satellite Accumulation Area (SAA).

Ensure secondary containment.

Deface all labels on the
empty, rinsed container.

Dispose of container
as non-hazardous glass/plastic

Arrange for Pickup by
EHS / Licensed Waste Vendor

Click to download full resolution via product page
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Caption: Decision workflow for proper segregation and handling of crotonophenone waste

streams.

Section 5: Prohibited Disposal Methods and Their
Scientific Rationale
To ensure a complete understanding, it is crucial to explicitly state what is forbidden and why.

DO NOT Pour Down the Drain: Crotonophenone is harmful to aquatic life. Standard

wastewater treatment facilities are not designed to remove or degrade such specific organic

compounds, leading to environmental contamination.

DO NOT Discard in Regular Trash: The compound's health hazards and combustibility pose

a risk to sanitation workers and can lead to fires in waste collection vehicles or landfills.

DO NOT Attempt On-Site Neutralization: As an aromatic ketone, crotonophenone is

chemically stable and does not react with common laboratory bases or weak oxidizing

agents.[7][8] Attempting neutralization with strong, inappropriate reagents can lead to

uncontrolled exothermic reactions or the production of unknown, potentially more hazardous

compounds.

By adhering to this technically grounded and safety-first protocol, you contribute to a culture of

responsibility that protects you, your colleagues, and the environment.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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